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Compound of Interest

Compound Name: RSK2-IN-2

Cat. No.: B12406797 Get Quote

These application notes provide a detailed protocol for conducting an in vitro kinase assay for

Ribosomal S6 Kinase 2 (RSK2), a key downstream effector of the RAS-MAPK signaling

pathway. The protocol is intended for researchers, scientists, and drug development

professionals investigating RSK2 activity and identifying potential inhibitors.

Introduction
Ribosomal S6 Kinase 2 (RSK2) is a serine/threonine kinase that plays a crucial role in various

cellular processes, including cell growth, proliferation, survival, and migration.[1] As a

downstream component of the mitogen-activated protein kinase (MAPK) signaling pathway,

RSK2 is activated through phosphorylation by extracellular signal-regulated kinase (ERK).[1][2]

[3] Once activated, RSK2 phosphorylates a wide range of downstream substrates, making it a

significant target in cancer research and other diseases.[1] This document provides a detailed

protocol for measuring the in vitro kinase activity of RSK2.

RSK2 Signaling Pathway
Extracellular stimuli, such as growth factors and cytokines, activate receptor tyrosine kinases

(RTKs), initiating the Ras-Raf-MEK-ERK signaling cascade. ERK then phosphorylates and

activates RSK2. Activated RSK2, in turn, phosphorylates numerous downstream targets,

including transcription factors like CREB and c-Fos, and other signaling molecules, thereby

regulating gene expression and cellular processes.
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Prepare Kinase Reaction Mix
(Buffer, RSK2, Substrate)

Add [γ-³²P]ATP Cocktail to Initiate

Incubate at 30°C for 15-30 min

Spot Reaction onto P81 Paper

Wash P81 Paper with 1% Phosphoric Acid (3x)

Air Dry P81 Paper

Add Scintillation Fluid

Measure Radioactivity (Scintillation Counter)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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